![molecular formula C6H12ClF2NO B6225116 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride CAS No. 2768326-67-4](/img/no-structure.png)
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride
Overview
Description
3-[(Difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride (DFMCA-HCl) is a synthetic compound that has been studied extensively in the laboratory and has been found to have a variety of uses in scientific research. It is a type of cyclobutan-1-amine, a class of compounds that contain a cyclobutane ring with an amine group attached. DFMCA-HCl is an example of a small molecule that has been found to be useful in a variety of biochemical and physiological experiments.
Mechanism of Action
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been found to interact with a variety of proteins and enzymes in the laboratory. It has been found to bind to and inhibit the activity of a number of enzymes, including proteases, kinases, and phosphatases. It has also been found to interact with a number of membrane proteins, including ion channels, transporters, and receptors. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been found to interact with a number of signaling molecules, including G-proteins and small GTPases.
Biochemical and Physiological Effects
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of a number of enzymes, resulting in the inhibition of a number of biochemical pathways. It has also been found to interact with a number of membrane proteins, resulting in the modulation of ion channel activity and the regulation of cell signaling pathways. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been found to have an effect on the expression of a number of genes, resulting in the modulation of gene expression and the regulation of protein synthesis.
Advantages and Limitations for Lab Experiments
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has a number of advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. It is also relatively stable, making it suitable for long-term storage. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride is relatively inexpensive to purchase and can be easily synthesized in the laboratory.
The main limitation of 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride for use in laboratory experiments is that it is not very soluble in aqueous solutions. This can make it difficult to use in experiments that require the use of aqueous solutions. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride is not very stable in the presence of light, making it unsuitable for use in experiments that require exposure to light.
Future Directions
The potential future applications of 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride are numerous. It could be used in studies of drug-target interactions, as well as in studies of the structure and function of membrane proteins. Additionally, it could be used in studies of gene expression and the regulation of protein synthesis. It could also be used in studies of cell signaling pathways and the regulation of ion channel activity. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride could be used in studies of enzyme inhibition and protein-protein interactions. Finally, it could be used in studies of the structure and function of enzymes and other proteins.
Synthesis Methods
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride is synthesized in a two-step reaction. The first step involves the reaction of difluoromethoxybenzene with a Grignard reagent, resulting in the formation of a difluoromethoxybenzyl Grignard reagent. The second step involves the reaction of the difluoromethoxybenzyl Grignard reagent with cyclobutan-1-amine, resulting in the formation of 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride. This two-step reaction can be carried out in a laboratory setting with the use of standard laboratory equipment.
Scientific Research Applications
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and drug-target interactions. It has also been used in studies of protein structure and function, as well as in studies of cell signaling pathways. Additionally, 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride has been used in studies of the structure and function of membrane proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride involves the reaction of cyclobutanone with difluoromethoxy methane followed by reduction and subsequent reaction with ammonia to form the desired product.", "Starting Materials": [ "Cyclobutanone", "Difluoromethoxy methane", "Lithium aluminum hydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with difluoromethoxy methane in the presence of a base such as potassium carbonate to form 3-(difluoromethoxy)methylcyclobutanone.", "Step 2: The resulting compound is then reduced using lithium aluminum hydride to form 3-(difluoromethoxy)methylcyclobutan-1-ol.", "Step 3: The alcohol is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 3-[(difluoromethoxy)methyl]cyclobutan-1-amine.", "Step 4: The amine is then converted to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2768326-67-4 |
Product Name |
3-[(difluoromethoxy)methyl]cyclobutan-1-amine hydrochloride |
Molecular Formula |
C6H12ClF2NO |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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